D-Mannosamine-13C6 Hydrochloride
Description
D-Mannosamine-13C6 Hydrochloride (CAS: 5505-63-5, EC: 226-847-8) is a stable isotope-labeled derivative of D-mannosamine, where all six carbon atoms are replaced with ¹³C isotopes. This compound is primarily utilized in metabolic tracing studies, particularly in investigating sialic acid biosynthesis, glycosylation pathways, and cellular communication processes. As a hydrochloride salt, it offers enhanced solubility and stability for experimental applications. Its safety data sheet (SDS) emphasizes precautions against inhalation, skin/eye contact, and improper disposal, with specific first-aid measures outlined for accidental exposure .
Properties
Molecular Formula |
¹³C₆H₁₄ClNO₅ |
|---|---|
Molecular Weight |
221.59 |
Synonyms |
2-Amino-2-deoxy-D-mannose-13C6 Hydrochloride; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- This compound: Used to elucidate dysregulated glycosylation in cancer and neurodegenerative diseases, with isotopic labeling providing high-resolution metabolic data.
- Glucosamine-6-¹³C Hydrochloride: Applied in cartilage degradation studies, where partial labeling reduces background noise in targeted metabolic assays .
- Gaps in Evidence : Direct comparative pharmacokinetic or stability data between these compounds are absent in the provided sources. Further studies are needed to evaluate their relative enzymatic incorporation efficiencies.
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